methyl 1-[5-(3-isopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-1H-imidazole-4-carboxylate

• IUPAC Name: methyl 1-[5-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]imidazole-4-carboxylate
• InChI: InChI=1S/C15H15N5O3/c1-9(2)13-18-14(23-19-13)10-4-5-12(16-6-10)20-7-11(17-8-20)15(21)22-3/h4-9H,1-3H3
• InChI Key: KEHYPVGSEWRTIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=CN=C(C=C2)N3C=C(N=C3)C(=O)OC
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol
• CAS No.: 1544881-10-8

Description

Methyl 1-[5-(3-isopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C15H15N5O3 and its molecular weight is 313.317. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Biotransformation

• The compound is involved in the study of metabolic pathways and biotransformation processes in various species. It undergoes a multistep process involving oxidation and conjugation reactions, demonstrating its potential use in understanding drug metabolism and pharmacokinetics (Johnson et al., 2008).

Chemical Structure Analysis

• Research on similar compounds includes the examination of their crystal and molecular structures, which is essential for understanding the chemical properties and potential applications in medicinal chemistry (Richter et al., 2023).

Corrosion Inhibition

• Derivatives of this compound are studied for their corrosion inhibition properties, which is significant for material science and engineering applications (Ammal et al., 2018).

Synthesis of Functionalized Derivatives

• The compound is used as a scaffold in the synthesis of highly functionalized derivatives. These derivatives have potential applications in various fields, including pharmaceutical and materials sciences (Ruano et al., 2005).

Antimicrobial Activities

• Studies include the synthesis and characterization of derivatives for antimicrobial activities, highlighting its potential use in the development of new antimicrobial agents (Bassyouni et al., 2012).

Novel Synthetic Methods

• Research also focuses on developing new methods for the preparation of related compounds, which can enhance the efficiency and scope of synthetic chemistry (Lifshits et al., 2015).

Mechanism of Action

Target of Action

It’s worth noting that compounds containing an imidazole moiety, such as this one, have been reported to show a broad range of biological activities . They have been used in the development of new drugs with various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Compounds containing 1,3,4-oxadiazole have been reported to exhibit different mechanisms of action by targeting various enzymes and proteins that contribute to cell proliferation .

Biochemical Pathways

It’s known that compounds containing 1,3,4-oxadiazole can affect various enzymes and proteins that contribute to cell proliferation .

Pharmacokinetics

Alternatively, the 5-methyl-1,3,4-oxadiazol-2-yl moiety was metabolized by hydroxylation and then conjugation with sulfate .

Result of Action

Compounds containing 1,2,4-oxadiazole have shown moderate nematocidal activity against meloidogyne incognita and anti-fungal activity to rhizoctonia solani .